Cas no 1805193-94-5 (3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid
• CAS No: 1805193-94-5
• MF: C₇H₃F₂IN₂O₄
• MW: 344.011000871658
• CID: 4894334
• Update Time: 2025-05-21

3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3F2IN2O4/c8-5(9)4-2(7(13)14)1-3(12(15)16)11-6(4)10/h1,5H,(H,13,14)
• InChI Key： FOFRGMYPUJPTSG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=O)O)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid

3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid (CAS No. 1805193-94-5)

3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid is a highly specialized organic compound with the CAS registry number 1805193-94-5. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a difluoromethyl group at position 3, an iodo group at position 2, and a nitro group at position 6, along with a carboxylic acid moiety at position 4. These substituents impart distinct chemical reactivity and physical properties to the molecule.

The synthesis of 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid typically involves multi-step organic reactions, often starting from pyridine derivatives or related intermediates. The introduction of the difluoromethyl group can be achieved through nucleophilic substitution or coupling reactions, while the nitro and iodo groups are introduced via electrophilic substitution or other specialized methods. The presence of the carboxylic acid group suggests that this compound may have been derived from a corresponding acid chloride or ester through hydrolysis or other transformations.

Recent studies have highlighted the potential of pyridine derivatives like 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid in various applications. For instance, the compound has shown promise in medicinal chemistry as a potential lead for drug development. The nitro group is known to exhibit strong electron-withdrawing effects, which can enhance the reactivity of the molecule in certain biochemical pathways. Additionally, the iodo group can serve as a leaving group in substitution reactions, making this compound a valuable intermediate in organic synthesis.

In terms of physical properties, 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid is expected to have a high melting point due to the presence of polar functional groups such as the carboxylic acid and nitro groups. The molecule's solubility in polar solvents like water and common organic solvents can be influenced by these groups as well. The fluorinated methyl substituent introduces both electron-withdrawing and steric effects, which can modulate the molecule's reactivity and stability.

From an environmental perspective, understanding the fate and behavior of 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that such compounds can undergo various degradation pathways under aerobic or anaerobic conditions, depending on their chemical structure and environmental conditions.

Looking ahead, further research into 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylic acid could explore its role as a building block for more complex molecules or as an active ingredient in new materials. Its unique combination of functional groups makes it a versatile candidate for exploring novel chemical transformations and applications across diverse industries.